Cas no 27565-41-9 (Dithiothreitol)

• Product Name: Dithiothreitol
• CAS No: 27565-41-9
• MF: C₄H₁₀O₂S₂
• MW: 154.250998973846
• MDL: MFCD00004877
• CID: 53180
• Update Time: 2026-05-14

Dithiothreitol Chemical and Physical Properties

Names and Identifiers

• DL-Dithiothreitol
• DTT
• Clelands REDUCTACRYL
• threo-1,4-Dimercapto-2,3-butanediol
• 1,4-dithio-dl-threitol sol.
• 1,4-Dithio-DL-threitol
• dithiothreitol (dtt) sequencing grade
• dithiothreitol molecular biology*reagent
• DithiothreitollelandsReagenz
• Dithithreitol
• Clelands
• 1,4-Dithioerythritol
• 1,4-Dithiothreitol
• DL-Dithothreitol
• Dithiothreitol
• Dithiothreitol Solution
• DL-1,4-Dithiothreitol
• Clelands Reagent
• (+/-)-1,4-Dithio-D-threitol
• DL-Threo-1,4-dimercapto-2,3-butanediol
• Cleland's reagent
• (2S,3S)-1,4-DIMERCAPTOBUTANE-2,3-DIOL
• D-1,4-Dithiothreitol
• D-Dtt
• 1,4-Dithiothreithol
• (2S,3S)-1,4-disulfanylbutane-2,3-diol
• (2S,3S)-1,4-bis(sulfanyl)butane-2,3-diol
• Sputolysin
• D-threo-1,4-Dimercapto-2,3-butanediol
• L-Dithiothreitol
• L-1,4-Dithiothreitol
• DTV

• MDL： MFCD00004877
• Inchi： 1S/C4H10O2S2/c5-3(1-7)4(6)2-8/h3-8H,1-2H2/t3-,4-/m1/s1
• InChI Key： VHJLVAABSRFDPM-QWWZWVQMSA-N
• SMILES： S([H])C([H])([H])[C@]([H])([C@@]([H])(C([H])([H])S[H])O[H])O[H]

Computed Properties

• Exact Mass: 154.01200
• Monoisotopic Mass: 154.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.04 g/mL at 20 °C
• Melting Point: 42-44 ºC
• Boiling Point: 125-130 °C (2 mmHg)
• Flash Point: >230 °F
• Refractive Index: 1.5200 (estimate)
• Solubility: H2O: 50 mg/mL, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 118.06000
• LogP: -0.43220
• Solubility: Not determined
• Merck: 3376

Dithiothreitol Security Information

• WGK Germany：3
• Hazard Category Code： 25-36/37/38-22
• Safety Instruction： S26-S45
• FLUKA BRAND F CODES：3-10-16-23
• RTECS：EK1610000
• Hazardous Material Identification：
• Risk Phrases：R25; R36/37/38; R22; R20/21/22
• Storage Condition：2-8ºC

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